Cas no 2165494-22-2 (trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 2165494-22-2
• MF: C₆H₁₄N₂O₃S
• MW: 194.251960277557
• CID: 6326380
• PubChem ID: 6357563
• Update Time: 2025-05-19

trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione
• (3S,4S)-3-((2-Aminoethyl)amino)-4-hydroxytetrahydrothiophene 1,1-dioxide
• F6545-5007
• AKOS040823365
• starbld0003642
• 2165494-22-2
• (3S,4S)-3-[(2-aminoethyl)amino]-4-hydroxy-1lambda6-thiolane-1,1-dione
• trans-3-[(2-aminoethyl)amino]-4-hydroxy-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C6H14N2O3S/c7-1-2-8-5-3-12(10,11)4-6(5)9/h5-6,8-9H,1-4,7H2/t5-,6-/m1/s1
• InChI Key： TVJAKFQXZATUHV-PHDIDXHHSA-N
• SMILES： S1(C[C@H]([C@@H](C1)NCCN)O)(=O)=O

Computed Properties

• Exact Mass: 194.07251349g/mol
• Monoisotopic Mass: 194.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 101Ų

Additional information on trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione

Introduction to trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione (CAS No. 2165494-22-2)

The compound trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione, identified by its CAS number 2165494-22-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including amino and hydroxyl substituents, alongside a unique thiolane core, positions this compound as a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of thiolane derivatives in designing novel therapeutic agents. The thiolane ring system, with its inherent stability and reactivity, offers a platform for the development of compounds with enhanced pharmacological properties. In particular, the trans-configuration of the amino substituents contributes to the molecule's spatial arrangement, which can influence its interactions with biological targets. This geometric arrangement is critical in determining the compound's efficacy and selectivity in biological systems.

The 1lambda6-thiolane moiety is particularly noteworthy, as it introduces a sulfur atom into the ring structure. Sulfur-containing heterocycles are well-documented for their role in drug discovery, often contributing to the compound's solubility, bioavailability, and metabolic stability. The 1,1-dione functionality further enhances the compound's reactivity, allowing for further derivatization and exploration of its chemical space. These features make trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione a promising candidate for synthesizing novel analogs with tailored biological activities.

Current studies in medicinal chemistry emphasize the need for innovative molecular architectures that can modulate biological pathways effectively. The structural complexity of trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione aligns well with this demand. Researchers have been exploring its potential as a precursor for kinase inhibitors, given the ability of thiolane derivatives to interfere with enzyme-protein interactions. Preliminary in vitro assays suggest that this compound exhibits inhibitory activity against certain kinases, making it a valuable asset in the quest for new anticancer agents.

Moreover, the hydroxyl group at the 4-position of the thiolane ring adds another layer of functional diversity. Hydroxylated compounds are frequently investigated for their role in drug development due to their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. The combination of an amino group and a hydroxyl group in close proximity within the molecule suggests that it may exhibit dual functionality, potentially interacting with multiple binding sites on a target protein. This characteristic is particularly advantageous in designing molecules with enhanced therapeutic efficacy.

The 2-aminoethyl side chain provides an additional opportunity for chemical manipulation. This flexible group can be modified to introduce various pharmacophores or to optimize solubility and metabolic profiles. The presence of two amino groups also suggests that this compound may exhibit zwitterionic properties under certain conditions, which could influence its behavior in biological systems. Such properties are often desirable in drug candidates, as they can improve membrane permeability and reduce toxicity.

In conclusion, trans-3-(2-aminoethyl)amino-4-hydroxy-1lambda6-thiolane-1,1-dione represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile scaffold for developing novel therapeutic agents. Ongoing research is focused on elucidating its biological activity and exploring synthetic pathways that can enhance its pharmacological properties. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs.